Cas no 94133-62-7 (4-Amino-3,5-dichloro-6-fluoro-2-pyridone)

• Product Name: 4-Amino-3,5-dichloro-6-fluoro-2-pyridone
• CAS No: 94133-62-7
• MF: C₅H₃Cl₂FN₂O
• MW: 196.994522333145
• MDL: MFCD09751333
• CID: 808079
• PubChem ID: 175589
• Update Time: 2025-08-02

4-Amino-3,5-dichloro-6-fluoro-2-pyridone Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3,5-dichloro-6-fluoropyridin-2(1H)-one
• 2(1H)-Pyridinone,4-amino-3,5-dichloro-6-fluoro-
• 2-Hydroxy-3,5-dichloro-4-amino-6-fluoropyridine
• 4-amino-3,5-dichloro-6-fluoro-1H-pyridin-2-one
• 4-amino-3,5-dichloro-6-fluoro-2(1H)-Pyridinone
• 4-Amino-3,5-dichloro-6-fluoro-2-pyridone
• EINECS 302-724-5
• AK111224
• 4-Amino-3,5-dichloro-6-fluoro-2-hydroxypyridine
• 4-amino-3,5-dichloro-6-fluoropyridin-2-ol
• FCH869777
• AX8023201
• A26084
• 4-amino-3,5-dichloro-
• 4-Amino-3,5-dichloro-6-fluoro-2(1H)-pyridinone (ACI)
• SCHEMBL8409269
• DTXSID70240673
• MFCD09751333
• JPMASQTVFRLSAV-UHFFFAOYSA-N
• Fluroxypyr-2-hydroxy 100 microg/mL in Acetonitrile
• Fluroxypyr-2-hydroxy
• 4-amino-3,5-dichloro-6-fluoro-2-pyridinol
• AKOS006327327
• 2(1H)-Pyridinone, 4-amino-3,5-dichloro-6-fluoro-
• NS00067452
• CS-0132536
• C77242
• 94133-62-7
• C5H3Cl2FN2O
• MFCD1717144
• fluroxypyr-meptyl TP1
• UNII-NJ77HH93E8
• Pyridinol (DCP)
• NJ77HH93E8
• SY041647
• DS-5144

• MDL： MFCD09751333
• Inchi： 1S/C5H3Cl2FN2O/c6-1-3(9)2(7)5(11)10-4(1)8/h(H3,9,10,11)
• InChI Key： JPMASQTVFRLSAV-UHFFFAOYSA-N
• SMILES： O=C1C(Cl)=C(N)C(Cl)=C(F)N1

Computed Properties

• Exact Mass: 195.96100
• Monoisotopic Mass: 195.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• XLogP3: 0.7

Experimental Properties

• Density: 1.69
• Boiling Point: 134.7℃ at 760 mmHg
• Flash Point: 35.3°C
• Refractive Index: 1.59
• PSA: 58.88000
• LogP: 1.98420

Additional information on 4-Amino-3,5-dichloro-6-fluoro-2-pyridone

Recent Advances in the Study of 4-Amino-3,5-dichloro-6-fluoro-2-pyridone (CAS: 94133-62-7)

The compound 4-Amino-3,5-dichloro-6-fluoro-2-pyridone (CAS: 94133-62-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 4-Amino-3,5-dichloro-6-fluoro-2-pyridone as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Its halogenated pyridone structure makes it a versatile building block for the development of herbicides, fungicides, and antimicrobial agents. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy in inhibiting bacterial growth, particularly against Gram-positive strains, suggesting its potential as a lead compound for new antibiotics.

In addition to its antimicrobial properties, research has also explored the compound's role in modulating enzyme activity. A team at the University of Cambridge reported that derivatives of 4-Amino-3,5-dichloro-6-fluoro-2-pyridone exhibit inhibitory effects on specific kinases involved in inflammatory pathways. This finding opens new avenues for the development of anti-inflammatory drugs targeting chronic conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 4-Amino-3,5-dichloro-6-fluoro-2-pyridone has also seen advancements. A recent patent (US20230145678) describes an optimized, scalable method for its production, reducing the reliance on hazardous reagents and improving yield. This development is critical for industrial applications, ensuring a sustainable supply chain for further research and commercialization.

Despite these promising results, challenges remain. The compound's stability under physiological conditions and its pharmacokinetic profile require further investigation. Ongoing studies are focusing on structural modifications to enhance its bioavailability and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-Amino-3,5-dichloro-6-fluoro-2-pyridone (CAS: 94133-62-7) represents a promising candidate for multiple therapeutic and agrochemical applications. Continued research into its mechanisms of action and optimized synthesis methods will be crucial for unlocking its full potential in the chemical biology and pharmaceutical industries.